2-(2-((tert-Butoxycarbonyl)(cyclopropylmethyl)amino)pyridin-4-yl)oxazole-4-carboxylic acid

• Molecular Formula: C18H21N3O5
• Molecular Weight: 359.4 g/mol
• IUPAC Name: 2-[2-[cyclopropylmethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]pyridin-4-yl]-1,3-oxazole-4-carboxylic acid
• InChI: InChI=1S/C18H21N3O5/c1-18(2,3)26-17(24)21(9-11-4-5-11)14-8-12(6-7-19-14)15-20-13(10-25-15)16(22)23/h6-8,10-11H,4-5,9H2,1-3H3,(H,22,23)
• InChI Key: QMUPXYOKEFCNSQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(CC1CC1)C2=NC=CC(=C2)C3=NC(=CO3)C(=O)O

Description

2-(2-((tert-Butoxycarbonyl)(cyclopropylmethyl)amino)pyridin-4-yl)oxazole-4-carboxylic acid is a useful research compound. Its molecular formula is C18H21N3O5 and its molecular weight is 359.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of ethyl 2-(2-((tert-butoxycarbonyl)(cyclopropylmethyl)amino)pyridin-4-yl)-1,3-oxazole-4-carboxylate (13.88 g) and 2M aqueous sodium hydroxide solution (140 mL) in a mixed solvent of ethanol (140 mL)/THF (140 mL) was stirred at room temperature for 4 hr, and neutralized with 2M hydrochloric acid, and the mixture was extracted with ethyl acetate. The extract was washed with saturated brine, and dried over anhydrous magnesium sulfate, and the solvent was evaporated under reduced pressure to give the title compound (12.32 g).